3,5-di-tert-butylaniline hydrochloride
Description
3,5-Di-tert-butylaniline hydrochloride is a chemical compound with the molecular formula C14H23N.ClH . It is a powder in physical form . It has been used in the synthesis of lipophilic wedges by reacting with 2-amino-6-chloropyrimidin-4-ol in a refluxing mixture of acetic and hydrochloric acid .
Molecular Structure Analysis
The molecular weight of 3,5-di-tert-butylaniline hydrochloride is 241.8 . The InChI code is 1S/C14H23N.ClH/c1-13(2,3)10-7-11(14(4,5)6)9-12(15)8-10;/h7-9H,15H2,1-6H3;1H .Physical And Chemical Properties Analysis
3,5-Di-tert-butylaniline hydrochloride is a powder . The storage temperature is room temperature .Safety and Hazards
The safety information for 3,5-di-tert-butylaniline hydrochloride indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-di-tert-butylaniline hydrochloride involves the alkylation of aniline with tert-butyl chloride followed by a second alkylation with tert-butyl chloride at the 5-position. The resulting product is then hydrolyzed to yield the final compound in the form of its hydrochloride salt.", "Starting Materials": [ "Aniline", "tert-Butyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Dissolve aniline in diethyl ether and cool the solution to 0°C using an ice bath.", "Step 2: Slowly add tert-butyl chloride to the aniline solution while stirring vigorously. The reaction mixture should be kept at 0°C for 1 hour.", "Step 3: After 1 hour, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for an additional 2 hours.", "Step 4: Add a solution of sodium hydroxide to the reaction mixture to neutralize the excess acid. Extract the product with diethyl ether.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and filter the solution. Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in hydrochloric acid and cool the solution to 0°C. Collect the resulting precipitate by filtration and wash with diethyl ether.", "Step 7: Dry the product under vacuum to obtain 3,5-di-tert-butylaniline hydrochloride." ] } | |
CAS RN |
110014-59-0 |
Product Name |
3,5-di-tert-butylaniline hydrochloride |
Molecular Formula |
C14H24ClN |
Molecular Weight |
241.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
